Cas no 1128268-16-5 (Methyl 4-(4-(trifluoromethyl)phenoxy)benzoate)

Methyl 4-(4-(trifluoromethyl)phenoxy)benzoate structure
1128268-16-5 structure
Product Name:Methyl 4-(4-(trifluoromethyl)phenoxy)benzoate
CAS No:1128268-16-5
MF:C15H11F3O3
MW:296.241255044937
MDL:MFCD30098732
CID:2880771
PubChem ID:65018946
Update Time:2024-03-01

Methyl 4-(4-(trifluoromethyl)phenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(4-(trifluoromethyl)phenoxy)benzoate
    • methyl 4-[4-(trifluoromethyl)phenoxy]benzoate
    • W12462
    • MDL: MFCD30098732
    • Inchi: 1S/C15H11F3O3/c1-20-14(19)10-2-6-12(7-3-10)21-13-8-4-11(5-9-13)15(16,17)18/h2-9H,1H3
    • InChI Key: KDERSOROQBFJIC-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)OC1C=CC(C(=O)OC)=CC=1)(F)F

Computed Properties

  • Exact Mass: 296.06602869g/mol
  • Monoisotopic Mass: 296.06602869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 35.5

Methyl 4-(4-(trifluoromethyl)phenoxy)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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1128268-16-5 95%
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eNovation Chemicals LLC
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Chemenu
CM475596-100mg
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